Aluminum zinc oxide

• IUPAC Name: dialuminum;dizinc;oxygen(2-)
• InChI: InChI=1S/2Al.5O.2Zn/q2*+3;5*-2;2*+2
• InChI Key: JAONJTDQXUSBGG-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[Al+3].[Al+3].[Zn+2].[Zn+2]
• Molecular Formula: Al2O5Zn2
• Molecular Weight: 264.7 g/mol
• CAS RN: 12068-53-0

Description

Aluminum Zinc Oxide, also known as AZO, is a highly insoluble thermally stable Aluminum source suitable for glass, optic, and ceramic applications. It is a wide-bandgap semiconductor, piezoelectric, and transparent conductive electrode. AZO thin films exhibit a higher optical transmittance compared to intrinsic ZnO films of the same thickness.

Synthesis Analysis

AZO powders are synthesized using various methods such as the co-precipitation method, hydrothermal treatment processing, and chemical precipitation method. The choice of aluminum precursor used for substitution of Al 3+ ions in ZnO host lattice is very important.

The effect of aluminum doping ratio in AZO nanoparticles on structure, phase composition, and particle size has been investigated.

Chemical Reactions Analysis

The aluminothermic reaction of a mixture of aluminum and zinc oxide powders ball milled at ambient temperature was investigated. The reaction mechanism was recognized to be an interface controlled one.

Physical And Chemical Properties Analysis

AZO is characterized by a wide-band gap, tunable conductivity with the dopant concentration, high carrier concentration (10 20 –10 21 cm −3) after doping, high transparency, and ease of synthesis in different forms or morphologies. The optical band gap is blueshifting from 3.13 eV to 3.45 eV with Al doping due to the Burstein–Moss effect.

Scientific Research Applications

• Nanoplasmonic and Hyperbolic Metamaterials : AZO is a low-loss plasmonic material that supports high dopant concentrations, enabling plasmonic activity at telecommunication wavelengths. Atomic layer deposition (ALD) techniques have been used to create high-quality AZO with applications in plasmonics and hyperbolic metamaterials (Riley et al., 2016).

• Optoelectronic and Photovoltaic Applications : The use of aluminum as an n-type dopant in ZnO produces films with low resistivity and high transparency to visible light. Electron Backscatter Diffraction (EBSD) has been employed for crystallographic characterization of these films (Garcia et al., 2013).

• UV Photodetector Synthesis : AZO nanostructures synthesized using spray pyrolysis technique show promising properties as UV photodetectors, demonstrating a shift in energy band-gap with varying aluminum concentrations (Ibraheam et al., 2019).

• Catalyst and Catalyst Support : Zinc aluminate, a form of zinc aluminum oxide, has applications as a catalyst and catalyst support, with XPS spectra providing insights into its major photoelectron and Auger lines (Strohmeier, 1994).

• Transparent Electrode Applications : Research on aluminum doping concentration in ZnO thin films highlights their use in transparent electrode applications, with studies showing the influence of doping on optical, electrical, and structural properties (Muiva et al., 2011).

• Nanophotonic Devices : TCOs (Transparent Conducting Oxides) like AZO have been recognized for their potential in nanophotonic devices due to their low-losses and dynamic modulation properties (Boltasseva et al., 2019).

• Gas-Sensing and Optoelectronic Devices : Centimeter long AZO nanofibers, prepared by electrospinning, have potential applications in gas-sensing and optoelectronic devices, with controlled morphology and diameter variations (Lin et al., 2007).

• Transparent Conductive Oxides for Solar Cells : AZO layers, especially those deposited by the PLD method, have been investigated for their application as transparent front contacts in flexible photovoltaic cells (Sibínski et al., 2014).

• Flexible Transparent Emitter Electrodes : The PLD method has been used to deposit ZnO:Al films on PET foil for potential application in flexible photovoltaic cells (Sibínski et al., 2014).

• Cytotoxicity for Wound Healing Applications : A study on ZnO coatings on nanoporous aluminum oxide membranes evaluated their cytotoxicity to macrophages, demonstrating potential for wound healing applications (Petrochenko et al., 2013).

Mechanism of Action

The doping mechanism in AZO films has been interpreted by considering the relationship between Hall mobility and effective mass of electrons with carrier concentrations. Both degeneracy and the nonparabolic nature of the conduction band are taken into account for determining the charge state of the dopant.

Safety and Hazards

When handling AZO, it is recommended to avoid breathing mist, gas, or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak.

Future Directions

With the continuous growth in the optoelectronic industry, the demand for novel and highly efficient materials is also growing. Specifically, the demand for the key component of several optoelectronic devices, i.e., transparent conducting oxides (TCOs), is receiving significant attention. In this regard, doped zinc oxide (ZnO), in particular, solution-processed aluminum doped ZnO (AZO), is emerging as a leading candidate to replace ITO due to its high abundant and exceptional physical/chemical properties.